![molecular formula C13H22ClNO2 B4577813 N-(4-ethoxy-3-methoxybenzyl)propan-2-amine hydrochloride](/img/structure/B4577813.png)
N-(4-ethoxy-3-methoxybenzyl)propan-2-amine hydrochloride
Overview
Description
N-(4-ethoxy-3-methoxybenzyl)propan-2-amine hydrochloride, also known as EMBP, is a chemical compound that has gained attention in scientific research due to its potential therapeutic properties. EMBP belongs to the class of phenethylamines, which are known to have psychoactive effects. However, the focus of
Scientific Research Applications
Synthesis and Characterization
Hexadentate N3O3 amine phenols and their derivatives have been prepared and characterized, showcasing the synthesis of complex ligands for Group 13 metal ions. These compounds are derived from triaminopropane and salicylaldehyde or its substituted versions, highlighting the versatility of amine phenol ligands in coordination chemistry [Liu, Wong, Rettig, & Orvig, 1993].
Another study reported the synthesis of N4O3 amine phenol ligands and their lanthanide complexes, demonstrating the potential for creating coordination compounds with specific metal ions [Liu, Yang, Rettig, & Orvig, 1993]. These complexes are significant for their structural properties and potential applications in materials science and catalysis.
Analytical and Bioanalytical Applications
The analytical toxicology of novel NBOMe derivatives, including their metabolism, plasma protein binding, and detection in standard urine screening approaches, has been studied. These investigations contribute to understanding the pharmacokinetics and toxicology of new psychoactive substances, aiding in forensic and clinical toxicology [Richter, Menges, Wagmann, Brandt, Stratford, Westphal, Flockerzi, & Meyer, 2019].
Chemical Protection and Deprotection Strategies
Research on the oxidative removal of N-(p-methoxybenzyl) groups on diketopiperazine skeletons with ceric ammonium nitrate showcases the importance of protective groups in organic synthesis, particularly in the development of pharmaceuticals and fine chemicals [Yoshimura, Yamaura, Suzuki, & Hashimoto, 1983].
Magnetic and Luminescent Materials
Studies on 3d-4f heterometallic trinuclear complexes derived from amine-phenol tripodal ligands exhibit magnetic and luminescent properties. These complexes demonstrate applications in developing multifunctional molecular materials, which are of interest for their potential uses in data storage, sensors, and light-emitting devices [Wen, Dong, Liu, Liao, Liang, & Liu, 2017].
Properties
IUPAC Name |
N-[(4-ethoxy-3-methoxyphenyl)methyl]propan-2-amine;hydrochloride | |
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Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C13H21NO2.ClH/c1-5-16-12-7-6-11(8-13(12)15-4)9-14-10(2)3;/h6-8,10,14H,5,9H2,1-4H3;1H | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PQIIIUNRFKZAAR-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC1=C(C=C(C=C1)CNC(C)C)OC.Cl | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C13H22ClNO2 | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
259.77 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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